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Compound of Interest

Compound Name: Quinaldanilide

Cat. No.: B15394925

Disclaimer: The term "Quinaldanilide” does not correspond to a standard chemical name in
the provided search results. The information below pertains to two related compounds,
Acetanilide and Quinaldine. It is imperative for researchers, scientists, and drug development
professionals to verify the exact identity of their chemical waste and consult their institution's
Environmental Health and Safety (EHS) department for specific disposal protocols, as
regulations may vary.

This guide provides essential safety and logistical information for the proper disposal of
Acetanilide and Quinaldine, in line with laboratory safety and chemical handling best practices.

Acetanilide

Acetanilide is harmful if swallowed and is also harmful to aquatic life.[1] Proper disposal is
crucial to prevent harm to human health and the environment.

Hazard and Precautionary Data
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Hazard Statement Precautionary Statement

P264: Wash skin thoroughly after handling.[1]
P270: Do not eat, drink or smoke when using
this product.[1] P273: Avoid release to the
environment.[1] P301 + P312 + P330: IF
SWALLOWED: Call a POISON CENTER/doctor
if you feel unwell. Rinse mouth.[1] P501:

H302: Harmful if swallowed.[1]

Dispose of contents/container to an approved

waste disposal plant.[1]

H402: Harmful to aquatic life.[1]

hvsical and Chemical :

Property Value

Melting Point 113 -115°C (235 - 239 °F)
Boiling Point 304 °C (579 °F)

Molecular Formula CsHoNOJ[1]

Molecular Weight 135.16 g/mol

Disposal Protocol for Acetanilide

¢ Waste Identification and Collection:

o Designate a specific, labeled waste container for Acetanilide waste. The container must be
in good condition and compatible with the chemical.

o Never mix Acetanilide waste with other chemical waste unless explicitly permitted by your
institution's EHS guidelines.

o Personal Protective Equipment (PPE):

o Before handling Acetanilide waste, ensure you are wearing appropriate PPE, including
safety goggles, gloves, and a lab coat.
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e Disposal of Unused or Expired Acetanilide:
o Do not dispose of solid Acetanilide down the drain or in the regular trash.

o Place the chemical in the designated hazardous waste container. Ensure the container is

securely sealed.
o Disposal of Contaminated Materials:

o Any materials, such as weighing paper, gloves, or absorbent pads, that are contaminated
with Acetanilide should be considered hazardous waste.

o Place all contaminated materials in the designated solid hazardous waste container.
e Container Management and Pickup:
o Store the waste container in a designated, secure area, away from incompatible materials.

o Once the container is full or ready for pickup, arrange for its collection by your institution's
hazardous waste management service. Follow all institutional procedures for waste pickup

requests.

Quinaldine

Quinaldine is harmful if swallowed or in contact with skin.[2] It is also a combustible liquid.[3]

Adherence to proper disposal procedures is critical to ensure safety.

Hazard and Precautionary Data

Hazard Statement Precautionary Statement

_ ] P280: Wear protective gloves/ protective
H302 + H312: Harmful if swallowed or in contact

with skin.[2]

clothing.[2] P501: Dispose of contents/container

to an approved waste disposal plant.[3]

Physical and Chemical Properties
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Property Value

Melting Point -2 °C (28.4 °F)[3]
Boiling Point 248 °C (478.4 °F)[3]
Flash Point 79 °C (174.2 °F)[3]

Molecular Formula

C1o0H9N[2]

Molecular Weight

143.19 g/mol [2]

Disposal Protocol for Quinaldine

o Waste Identification and Collection:

o Use a designated, properly labeled waste container for liquid Quinaldine waste. The

container should be compatible with the chemical and have a secure, tight-fitting lid.

o Do not mix Quinaldine waste with other solvents or chemical waste unless approved by

your EHS department.

» Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a

lab coat when handling Quinaldine waste.
e Disposal of Unused or Expired Quinaldine:

o Never pour Quinaldine down the drain.[2]

o Carefully transfer the liquid waste into the designated hazardous waste container. Avoid

splashing.

» Disposal of Contaminated Materials:

o Any materials, such as pipette tips, absorbent materials used for spills, or contaminated

gloves, must be disposed of as hazardous waste.

o Place these materials in a designated solid hazardous waste container.
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» Container Management and Pickup:
o Store the waste container in a well-ventilated area, away from sources of ignition.[2]
o Keep the container tightly closed when not in use.[2]

o When the container is ready for disposal, follow your institution's procedures to request a
hazardous waste pickup.

Chemical Waste Disposal Workflow

The following diagram illustrates a general workflow for the disposal of laboratory chemical
waste, applicable to both Acetanilide and Quinaldine.
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Identify Chemical Waste

l

Consult Safety Data Sheet (SDS)
and Institutional Guidelines

l

Determine Hazard Classification
(e.g., Flammable, Toxic, Corrosive)

Select Appropriate, Labeled
Hazardous Waste Container

Wear Appropriate Personal
Protective Equipment (PPE)

Transfer Waste to Container

Store Waste Container in a
Designated, Safe Location

Arrange for Waste Pickup by
Authorized Personnel

Document Waste Disposal

Click to download full resolution via product page

Caption: General workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Quinaldine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15394925#quinaldanilide-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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